24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3
24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3
Brand Name:
Vulcanchem
CAS No.:
106647-61-4
VCID:
VC0027800
InChI:
InChI=1S/C29H46F2O2/c1-6-28(33,7-2)29(30,31)18-16-21(4)25-14-15-26-22(9-8-17-27(25,26)5)11-12-23-19-24(32)13-10-20(23)3/h11-12,21,24-26,32-33H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24+,25-,26?,27-/m1/s1
SMILES:
CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O
Molecular Formula:
C29H46F2O2
Molecular Weight:
464.7 g/mol
24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3
CAS No.: 106647-61-4
Main Products
VCID: VC0027800
Molecular Formula: C29H46F2O2
Molecular Weight: 464.7 g/mol
| CAS No. | 106647-61-4 |
|---|---|
| Product Name | 24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3 |
| Molecular Formula | C29H46F2O2 |
| Molecular Weight | 464.7 g/mol |
| IUPAC Name | (1S,3Z)-3-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
| Standard InChI | InChI=1S/C29H46F2O2/c1-6-28(33,7-2)29(30,31)18-16-21(4)25-14-15-26-22(9-8-17-27(25,26)5)11-12-23-19-24(32)13-10-20(23)3/h11-12,21,24-26,32-33H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24+,25-,26?,27-/m1/s1 |
| Standard InChIKey | NATOOCTZNLKFIB-FEFNYKTISA-N |
| Isomeric SMILES | CCC(CC)(C(CC[C@@H](C)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C)(F)F)O |
| SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O |
| Canonical SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)(F)F)O |
| Synonyms | 24,24-difluoro-25-hydroxy-26,27-dimethylvitamin D3 DFDM-calcifediol |
| PubChem Compound | 6439944 |
| Last Modified | Nov 11 2021 |
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